Cas no 1261756-08-4 (4-Chloro-2-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 4-Chloro-2-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261756-08-4
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4970159
• Update Time: 2025-10-29

4-Chloro-2-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-1-2-16-11(3-6)7-4-9(14)10(15)5-8(7)13/h1-5H
• InChI Key： GEYIAKGOGXRGJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CN=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-(2,4,5-trichlorophenyl)pyridine

Recent Advances in the Study of 4-Chloro-2-(2,4,5-trichlorophenyl)pyridine (CAS: 1261756-08-4)

4-Chloro-2-(2,4,5-trichlorophenyl)pyridine (CAS: 1261756-08-4) is a chlorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique polyhalogenated structure, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and potential therapeutic uses. The following research briefing provides an overview of the latest findings related to this compound, highlighting key developments in its synthesis, mechanism of action, and applications in drug discovery.

Recent studies have focused on optimizing the synthetic routes for 4-Chloro-2-(2,4,5-trichlorophenyl)pyridine to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method using palladium-based catalysts, which significantly reduced the formation of byproducts and enhanced the scalability of the synthesis. This advancement is particularly relevant for industrial applications, where efficient and cost-effective production methods are critical.

In the realm of medicinal chemistry, researchers have investigated the compound's potential as a scaffold for developing new antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of 4-Chloro-2-(2,4,5-trichlorophenyl)pyridine exhibit potent activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

Another area of interest is the compound's role in agrochemical research. Preliminary findings from a 2024 study in Pest Management Science suggest that 4-Chloro-2-(2,4,5-trichlorophenyl)pyridine derivatives could serve as effective fungicides, particularly against Fusarium species that affect cereal crops. The study highlighted the compound's low toxicity to non-target organisms, making it a promising candidate for sustainable agriculture.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. A recent review in Chemical Research in Toxicology (2024) emphasized the need for further in vivo studies to assess potential off-target effects and long-term safety. Researchers are also exploring computational modeling approaches to predict the compound's behavior in biological systems, which could accelerate its development for clinical or agricultural use.

In conclusion, 4-Chloro-2-(2,4,5-trichlorophenyl)pyridine (CAS: 1261756-08-4) represents a versatile and promising compound with applications spanning multiple domains. Continued research into its synthesis, biological activity, and safety profile will be essential for unlocking its full potential in medicine and agriculture.